Cas no 2096334-18-6 (1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate)

• Product Name: 1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate
• CAS No: 2096334-18-6
• MF: C₇H₁₅BN₂O₄
• MW: 202.016001939774
• MDL: MFCD22205765
• CID: 4637973
• Update Time: 2023-08-10

1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate Chemical and Physical Properties

Names and Identifiers

• 1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid, dihydrate
• C7H11BN2O2.2H2O
• W2851
• [2-(cyclopropylmethyl)pyrazol-3-yl]boronic acid;dihydrate
• 1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic acid dihydrate
• (1-(Cyclopropylmethyl)-1H-pyrazol-5-yl)boronic acid dihydrate

• MDL： MFCD22205765
• Inchi： 1S/C7H11BN2O2.2H2O/c11-8(12)7-3-4-9-10(7)5-6-1-2-6;;/h3-4,6,11-12H,1-2,5H2;2*1H2
• InChI Key： JYFMKTBMMXKIEE-UHFFFAOYSA-N
• SMILES： OB(C1=CC=NN1CC1CC1)O.O.O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Topological Polar Surface Area: 60.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles